2-Bromo-4,5-dimethylpyrimidine

• Molecular Formula: C6H7BrN2
• Molecular Weight: 187.04 g/mol
• IUPAC Name: 2-bromo-4,5-dimethylpyrimidine
• InChI: InChI=1S/C6H7BrN2/c1-4-3-8-6(7)9-5(4)2/h3H,1-2H3
• InChI Key: JKYRQFSEYHIXIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C)Br

Description

2-Bromo-4,5-dimethylpyrimidine is a heterocyclic aromatic compound featuring a pyrimidine core substituted with a bromine atom at position 2 and methyl groups at positions 4 and 3. Pyrimidines are critical in pharmaceuticals and agrochemicals due to their structural similarity to nucleic acid bases. The bromine atom enhances electrophilic reactivity, enabling cross-coupling reactions, while methyl groups influence steric and electronic properties, affecting solubility and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4,5-dimethylpyrimidine can be achieved through several methods. One common approach involves the bromination of 4,5-dimethylpyrimidine. The reaction typically uses bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like carbon tetrachloride or chloroform. The reaction is carried out under controlled conditions to ensure selective bromination at the 2-position.

Industrial Production Methods

In industrial settings, the production of 2-Bromo-4,5-dimethylpyrimidine may involve more efficient and scalable methods. One such method includes the use of a continuous flow reactor, which allows for better control over reaction parameters and improved yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4,5-dimethylpyrimidine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 2-position can be replaced by other nucleophiles, such as amines, thiols, or alkoxides, leading to the formation of substituted pyrimidine derivatives.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding pyrimidine N-oxides or reduction to yield dehalogenated products.

Coupling Reactions: It can participate in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, to form carbon-carbon bonds with aryl or vinyl groups.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation and Reduction Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used for oxidation, while reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used for reduction.

Coupling Reactions: Palladium catalysts, such as palladium acetate or palladium on carbon, are commonly used in cross-coupling reactions. The reactions are typically carried out in the presence of a base, such as potassium carbonate (K2CO3), in solvents like tetrahydrofuran (THF) or toluene.

Major Products Formed

Substitution Reactions: Substituted pyrimidine derivatives with various functional groups.

Oxidation and Reduction Reactions: Pyrimidine N-oxides or dehalogenated pyrimidines.

Coupling Reactions: Aryl or vinyl-substituted pyrimidines.

Scientific Research Applications

2-Bromo-4,5-dimethylpyrimidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: The compound is used in the development of biologically active molecules, including potential pharmaceuticals. It serves as a precursor for the synthesis of compounds with antimicrobial, antiviral, and anticancer properties.

Medicine: Research into the medicinal properties of pyrimidine derivatives has led to the development of drugs targeting various diseases. 2-Bromo-4,5-dimethylpyrimidine is explored for its potential therapeutic applications.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals. Its versatility in chemical reactions makes it a valuable component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Bromo-4,5-dimethylpyrimidine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors. The bromine atom and methyl groups can influence the compound’s binding affinity and selectivity towards these targets. The exact pathways involved can vary based on the specific biological context and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs on Pyrimidine Cores

5-Bromo-2-[5-(4-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]pyrimidine ()

• Substituents : Bromine at position 5, a nitrophenyl-pyrazole group at position 2.
• Key Differences : The bromine position (5 vs. 2) alters electronic distribution, making this compound more reactive toward nucleophilic substitution at position 4. The bulky pyrazole group increases steric hindrance, reducing solubility compared to 2-Bromo-4,5-dimethylpyrimidine.

2-((5-Bromo-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)oxy)-N-methylbenzamide ()

• Substituents: Bromine at position 5, a trimethoxyphenylamino group at position 2, and a benzamide group at position 3.
• Key Differences: The amino and benzamide groups enhance hydrogen-bonding capacity, improving target binding in biochemical assays (e.g., kinase inhibition). The log P (unreported) is likely higher than 2-Bromo-4,5-dimethylpyrimidine due to aromatic methoxy groups.
• Applications : Used as SBI-0206965, a kinase inhibitor, highlighting the therapeutic relevance of brominated pyrimidines .

Brominated Aromatic Compounds with Non-Pyrimidine Cores

2-Bromo-4'-methoxyacetophenone ()

• Core Structure: Acetophenone derivative with bromine and methoxy groups.
• Key Properties : Log KOW = 2.1, indicating moderate lipophilicity. Chemically stable under standard conditions .
• Comparison : Unlike 2-Bromo-4,5-dimethylpyrimidine, this compound lacks a nitrogen-rich heterocycle, reducing its utility in medicinal chemistry but making it suitable as a synthetic intermediate in organic reactions.

2-Bromo-4,6-dinitroaniline ()

• Core Structure : Aniline derivative with bromine and nitro groups.
• Key Properties : High polarity leads to adsorption in GC systems (MQL = 38 µg/g). Detected in textiles at 282 µg/g, exceeding REACH limits due to mutagenicity risks .
• Comparison : The nitro groups increase toxicity compared to methyl-substituted pyrimidines, which are less polar and likely less persistent in environmental matrices.

Physicochemical and Ecological Properties

Compound	Core Structure	Molecular Weight (g/mol)	log KOW	Key Applications/Risks
2-Bromo-4,5-dimethylpyrimidine	Pyrimidine	~201.06 (estimated)	~1.8*	Pharmaceutical intermediate
2-Bromo-4'-methoxyacetophenone	Acetophenone	229.07	2.1	Organic synthesis
2-((5-Bromo-2-...)pyrimidine	Pyrimidine	489.32	N/A	Kinase inhibition (SBI-0206965)
2-Bromo-4,6-dinitroaniline	Aniline	262.02	N/A	Textile dye (high toxicity risk)

*Estimated based on methyl and bromine substituent contributions.

Biological Activity

2-Bromo-4,5-dimethylpyrimidine is a halogenated pyrimidine derivative that has garnered attention for its potential biological activities. This compound, characterized by the presence of bromine and two methyl groups on the pyrimidine ring, has been investigated for various pharmacological properties.

Chemical Structure and Properties

The molecular formula of 2-Bromo-4,5-dimethylpyrimidine is $C_7H_8BrN$, with a molecular weight of approximately 202.05 g/mol. The structural configuration allows for interactions with biological targets, making it a subject of interest in medicinal chemistry.

Biological Activities

1. Antimicrobial Properties
Research has demonstrated that 2-Bromo-4,5-dimethylpyrimidine exhibits significant antimicrobial activity against various bacterial strains. In vitro studies show its effectiveness against Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for developing new antibiotics.

2. Anticancer Activity
Preliminary studies indicate that this compound may have anticancer properties. In cell line assays, 2-Bromo-4,5-dimethylpyrimidine has been shown to induce apoptosis in cancer cells, possibly through the modulation of signaling pathways involved in cell survival and proliferation.

3. Enzyme Inhibition
The compound has been studied for its ability to inhibit specific enzymes that are crucial in metabolic pathways. For instance, it has shown inhibitory effects on dihydrofolate reductase (DHFR), an enzyme targeted by several anticancer and antimicrobial drugs.

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of various pyrimidine derivatives, 2-Bromo-4,5-dimethylpyrimidine was tested against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, showcasing its potential as an antimicrobial agent.

Case Study 2: Cytotoxicity in Cancer Cells

A study evaluating the cytotoxic effects of 2-Bromo-4,5-dimethylpyrimidine on human breast cancer cell lines (MCF-7) revealed that the compound induced significant cell death at concentrations above 10 µM after 48 hours of treatment. Flow cytometry analysis indicated an increase in early and late apoptotic cells.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against S. aureus and E. coli
Anticancer	Induces apoptosis in MCF-7 cells
Enzyme Inhibition	Inhibits dihydrofolate reductase